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Compound Focus: 2,4,6-Triphenylaniline

CAS No.: 6864-20-6
Cat. No.: S573931

Cytotoxicity Data on Related Compounds

Get Quote

The table below summarizes the cytotoxic activity of several triphenylamine and Schiff base derivatives,

which are structurally related to 2,4,6-triphenylaniline, against various cancer cell lines.

Compound . Cytotoxicity o o

Cancer Cell Line Key Findings Citation
Name / Type (ICs0)
TP2Py Human cell lines Low dark Effective in triggering apoptosis  [1]
(Triphenylamine (unspecified) toxicity (< 30 upon light activation
derivative) 1M) (photodynamic therapy).
TP3Bzim Human cell lines Low dark Induces apoptosis upon light [1]
(Triphenylamine (unspecified) toxicity (< 30 activation; localizes in
derivative) UM) mitochondria and late

endosomes.

TTPAs 4-6 Breast cancer (in Highly Albumin-formed nanoparticles [2]
(Pyridinium-TPA Vivo) effective show excellent tumor targeting
AlEgens) and photodynamic therapy

efficacy.
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Compound .
Cancer Cell Line

Name | Type

AB-00047476 HEK?293T, A549,

(Triphenylamine) Calu3, Caco2

Schiff Base 3 SK-MEL-28 (skin
melanoma), MCF-7
(breast
adenocarcinoma)

Schiff Base 16 HelLa (cervical
carcinoma)

Cytotoxicity

Key Findings Citation
(ICs0)
No Studied as a SARS-CoV-2 [3]
cytotoxicity entry inhibitor; shows no
(0-30 uM) toxicity to normal cells in this

range.

6 nM, 10 nM Showed high potency against [4]
solid tumor-derived cell lines.

0.186 uM Derived from 2- [4]
aminobenzothiazole and 2-
thiophenecarboxaldehyde.

Experimental Methodologies in Cytotoxicity

Assessment

The data in the table above were generated using standardized experimental protocols that are common in the

field. Here are the details of the key methods cited:

e MTT Assay: This colorimetric assay is a standard for measuring cell metabolic activity and, by
extension, cell viability and proliferation. It was used in several studies to determine the 1Cso values
(the concentration of a compound that inhibits cell viability by 50%) [4] [5] [3]. The basic workflow
involves treating cells with the test compound, adding the MTT reagent, and then measuring the

absorbance of the formazan product formed by living cells.
¢ Flow Cytometry for Apoptosis: This technique was used to differentiate between apoptosis

(programmed cell death) and necrosis. It often involves staining cells with Annexin V (which binds to
phosphatidylserine exposed on the surface of apoptotic cells) and Propidium lodide (PI) (which
stains dead cells with compromised membranes) [5].

¢ Photodynamic Therapy (PDT) Studies: For the triphenylamine-based photosensitizers, cytotoxicity

was light-dependent. The general protocol involves incubating cells with the compound, followed by
irradiation with a specific wavelength of light (e.g., 458 nm for one-photon or 760-860 nm for two-

photon excitation) [1]. Cell death is then assessed, often confirming the production of reactive oxygen

species (ROS).
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The following diagram illustrates the core workflow for evaluating a compound's potential as a

photosensitizer in Photodynamic Therapy, as demonstrated by the triphenylamine derivatives.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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